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The following table summarizes the MRLs for spirodiclofen as established by the European Union and the

international Codex Alimentarius Commission [1].

Commodit
v EU MRL (mgl/kg) Codex CXL (mglkg)

Group

Fruits Varies by specific fruit; for example, MRLs were Established for several
assessed for strawberries, bananas, avocado, commodities (e.g., 0.5 mg/kg for
mango, and papaya [2]. citrus fruits) [1].

Animal Not established (Residues in edible tissues and Not established (Dietary burden

Products milk are expected to remain well below 0.01 for livestock below the trigger
mg/kg) [1]. value) [1].

General 0.01 mgl/kg (Applies where a pesticide is not Not applicable

Default MRL specifically mentioned) [3]

Analytical Methods for MRL Enforcement

For regulatory compliance, reliable analytical methods are essential. The European Union's enforcement

relies on the following validated methodologies [1]:

¢ Residue Definition for Enforcement: Spirodiclofen itself (limited to the fruit crop group) [1].
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e Enforcement LOQ: The Limit of Quantification (LOQ) is 0.02 mg/kg for the main plant matrix groups.
However, EU Reference Laboratories (EURLS) note that an LOQ of 0.01 mgl/kg is achievable in
routine analyses using QUEChERS-based methods [1].

e Standard Method: A common approach for sample analysis involves a modified QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) procedure followed by detection using ultra-performance
liquid chromatography/tandem mass spectrometry (UHPLC-MS/MS) [4]. This method has been
successfully applied to various crops, including edible fungi.

The workflow for the MRL assessment and enforcement process can be summarized as follows:
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Regulatory Status and Context
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e EU Approval Status: Spirodiclofen is no longer approved in the European Union. Its approval
expired on July 31, 2020, and no application for renewal was submitted [1] [5].

¢ Basis for MRL Review: The existing EU MRLs for spirodiclofen were reviewed under Article 12 of
Regulation (EC) No 396/2005. This review was based on import tolerances and Codex MRLs (CXLs),
as the substance is no longer used in EU agriculture [1].

¢ Toxicology Classification: Spirodiclofen is classified as carcinogenic category 1B (presumed to
have carcinogenic potential for humans) with a threshold effect [1]. This classification is a key reason
why all MRL proposals require careful consideration by risk managers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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